Cas no 17245-63-5 (1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid)
1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxylic acid, 2,3-dihydro-1,3-dimethyl-2-oxo-
- 1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid
- 1,3-dimethyl-2-oxoimidazole-4-carboxylic acid
- 1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylicacid
- AKOS005746712
- G39895
- DB-422413
- SAA24563
- DTXCID401520320
- 2,3-Dihydro-1,3-dimethyl-2-oxo-1H-imidazole-4-carboxylic acid
- 843-954-0
- 17245-63-5
- EN300-312618
- CS-0310954
- SCHEMBL4620955
- Z1262512736
- DTXSID901036100
- STL140906
-
- MDL: MFCD20441356
- Inchi: 1S/C6H8N2O3/c1-7-3-4(5(9)10)8(2)6(7)11/h3H,1-2H3,(H,9,10)
- InChI Key: KEJXACDCOMURLL-UHFFFAOYSA-N
- SMILES: O=C1N(C)C=C(C(=O)O)N1C
Computed Properties
- Exact Mass: 156.05349212g/mol
- Monoisotopic Mass: 156.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 60.8Ų
1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B430953-25mg |
1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid |
17245-63-5 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B430953-50mg |
1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid |
17245-63-5 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B430953-250mg |
1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid |
17245-63-5 | 250mg |
$ 340.00 | 2022-06-07 | ||
| Chemenu | CM407841-100mg |
1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid |
17245-63-5 | 95%+ | 100mg |
$152 | 2023-02-03 | |
| Chemenu | CM407841-250mg |
1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid |
17245-63-5 | 95%+ | 250mg |
$205 | 2023-02-03 | |
| Chemenu | CM407841-500mg |
1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid |
17245-63-5 | 95%+ | 500mg |
$363 | 2023-02-03 | |
| Chemenu | CM407841-1g |
1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid |
17245-63-5 | 95%+ | 1g |
$508 | 2023-02-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00868316-1g |
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid |
17245-63-5 | 95% | 1g |
¥3526.0 | 2023-01-30 | |
| Enamine | EN300-312618-0.05g |
1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid |
17245-63-5 | 95.0% | 0.05g |
$76.0 | 2025-03-19 | |
| Enamine | EN300-312618-0.1g |
1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid |
17245-63-5 | 95.0% | 0.1g |
$113.0 | 2025-03-19 |
1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid
Professional Introduction to 1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid (CAS No. 17245-63-5)
1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid, identified by the CAS number 17245-63-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole derivatives, a class of molecules known for their broad spectrum of biological activities. The structural framework of 1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid features a five-membered ring containing two nitrogen atoms, with substituents that contribute to its unique chemical and pharmacological properties.
The molecular structure of this compound includes a carboxylic acid group at the 4-position of the imidazole ring, along with two methyl groups at the 1 and 3 positions. This specific arrangement imparts both steric and electronic effects that influence its reactivity and interactions with biological targets. The presence of the carboxylic acid moiety makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex pharmaceutical agents. Additionally, the dihydro substitution indicates a reduced form of the imidazole ring, which can affect its solubility and metabolic stability.
In recent years, there has been growing interest in imidazole derivatives due to their potential applications in drug discovery. The 1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid has been studied for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. Researchers have explored its derivatives as scaffolds for developing novel therapeutic agents. For instance, modifications of the carboxylic acid group have led to compounds with enhanced bioavailability and targeted action against specific disease pathways.
One of the most compelling aspects of 1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid is its role as a precursor in the synthesis of more complex molecules. The imidazole core is a privileged structure in medicinal chemistry, frequently found in approved drugs due to its ability to interact with biological receptors. By serving as a building block, this compound enables the construction of libraries of analogs for high-throughput screening. Such an approach has been instrumental in identifying lead compounds for further optimization.
The synthesis of 1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid typically involves multi-step organic reactions that highlight the compound's synthetic utility. One common synthetic route involves condensation reactions followed by cyclization and functional group transformations. These processes underscore the importance of this intermediate in pharmaceutical manufacturing. Recent advances in catalytic methods have further refined these synthetic pathways, improving yield and purity while reducing environmental impact.
From a pharmacological perspective, the biological activity of derivatives of 1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid has been extensively investigated. Studies have demonstrated that structural modifications can significantly alter potency and selectivity. For example, replacing the methyl groups with other substituents can fine-tune interactions with enzymes or receptors. This flexibility makes it an attractive candidate for drug development against diseases such as cancer and neurodegenerative disorders.
The carboxylic acid group at position 4 is particularly noteworthy for its potential to form hydrogen bonds and participate in salt formation, which can enhance oral bioavailability and pharmacokinetic properties. Researchers have leveraged this feature to design prodrugs or conjugates that improve delivery systems. Additionally, the dihydroimidazole core contributes to lipophilicity adjustments through strategic functionalization.
In clinical research, analogs derived from 1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid are being evaluated for their therapeutic potential. Preclinical studies have shown promising results in models of inflammation and tumor growth. The ability to modify key functional groups allows for rapid optimization towards achieving desired pharmacological profiles without compromising core structural integrity.
The chemical diversity afforded by this compound underscores its importance as a pharmacophore in modern drug discovery. By exploring its derivatives through computational modeling and experimental synthesis (in silico/in vitro approaches), scientists aim to uncover novel mechanisms of action and expand therapeutic options for patients worldwide.
Future directions in research may focus on green chemistry methodologies to enhance sustainable production processes for 1,3-dimethyl-2 oxo - 2 , 3 dihydro - 1 H imidazol e - 4 - carboxylic acid derivatives . Innovations such as flow chemistry or biocatalysis could streamline synthesis while minimizing waste . Furthermore , collaborations between academia an d industry will be crucial i n translating laboratory findings i nt o clinical applicatio ns .
17245-63-5 (1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)